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Compound of Interest

Compound Name: Lithium carbonate-13C

Cat. No.: B15088283 Get Quote

Lithium Carbonate-¹³C: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of Lithium Carbonate-¹³C, a stable isotope-

labeled compound crucial for advancements in metabolic research and drug development. This

document is intended for researchers, scientists, and professionals in the pharmaceutical

industry, offering detailed information on its chemical properties, experimental applications, and

its role in elucidating complex biological signaling pathways.

Core Chemical Data
Lithium Carbonate-¹³C is a specialized form of lithium carbonate where the standard carbon-12

atom is replaced by a carbon-13 isotope. This isotopic labeling allows for its use as a tracer in

various scientific studies, particularly in metabolic flux analysis.
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Property Value Citation

CAS Number 2020345-45-1

Molecular Formula Li₂¹³CO₃ [1]

Molecular Weight 74.88 g/mol [1]

Appearance White to off-white solid

Isotopic Purity Typically ≥99 atom % ¹³C

Experimental Protocol: Stable Isotope-Resolved
Metabolomics (SIRM) with ¹³C-Labeled Substrates to
Investigate the Effects of Lithium
The following protocol is a representative methodology for utilizing ¹³C-labeled compounds to

study the metabolic effects of lithium in neural cell cultures, adapted from studies on glial-

neuronal metabolism. This approach allows for the tracing of metabolic pathways and the

quantification of metabolic fluxes.

Cell Culture and Treatment
Cell Lines: Primary rat astrocytes and cortical neurons.

Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM for astrocytes,

Neurobasal medium for neurons) supplemented with fetal bovine serum and antibiotics, and

maintained in a humidified incubator at 37°C with 5% CO₂.

Lithium Treatment: Lithium carbonate is added to the culture medium at a therapeutically

relevant concentration (e.g., 1-5 mM) for a specified duration (e.g., 24-72 hours) to assess its

impact on cellular metabolism. Control cultures receive a vehicle solution.

¹³C-Labeling Experiment
Isotopic Tracer: A ¹³C-labeled substrate, such as [U-¹³C]-glucose, is introduced into the

culture medium.
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Labeling Procedure: Following the lithium treatment period, the standard culture medium is

replaced with a medium containing the ¹³C-labeled substrate. The cells are incubated for a

defined period to allow for the incorporation of the ¹³C label into various metabolites.

Metabolite Extraction
Quenching Metabolism: The culture medium is rapidly removed, and the cells are washed

with ice-cold saline to halt metabolic activity.

Extraction: Metabolites are extracted from the cells using a cold solvent mixture, typically

methanol, chloroform, and water, to separate polar and nonpolar metabolites.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: The polar extracts are analyzed by one-

and two-dimensional NMR spectroscopy to identify and quantify the ¹³C-labeled metabolites.

This technique provides detailed information about the positional isotopomers of the

metabolites.

Gas Chromatography-Mass Spectrometry (GC-MS): For enhanced sensitivity and

quantification, the extracts are derivatized and analyzed by GC-MS. This method allows for

the determination of the mass isotopologue distributions of the metabolites, providing further

insight into metabolic pathway activity.

Data Analysis
Metabolic Flux Analysis: The data from NMR and GC-MS are used to calculate the rates of

metabolic reactions (fluxes) through various pathways, such as glycolysis and the

tricarboxylic acid (TCA) cycle. This is achieved using specialized software that fits the

experimental labeling data to a metabolic network model.

Key Signaling Pathways Modulated by Lithium
Lithium exerts its therapeutic effects by modulating several key intracellular signaling pathways.

The following diagrams illustrate the primary mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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